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Introduction
Lyso-dihydrosphingomyelin (d18:0), also known as sphinganylphosphorylcholine, is a

deacylated form of dihydrosphingomyelin. While lyso-sphingomyelin (d18:1) is a well-

established biomarker for Niemann-Pick disease types A/B and C, the role and clinical utility of

lyso-dihydrosphingomyelin are still under investigation.[1] The analysis of this and other

lysosphingolipids in dried blood spots (DBS) offers a minimally invasive and convenient method

for sample collection and shipment, making it ideal for newborn screening and patient

monitoring.[2][3][4]

This document provides a detailed protocol for the extraction and quantification of lyso-
dihydrosphingomyelin from dried blood spots using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Biochemical Pathway and Clinical Significance
Lyso-dihydrosphingomyelin is formed from dihydrosphingomyelin through the action of a

sphingomyelin deacylase. In lysosomal storage disorders such as Niemann-Pick disease, the

deficiency of acid sphingomyelinase leads to the accumulation of sphingomyelin and its

deacylated metabolite, lyso-sphingomyelin.[5] While lyso-sphingomyelin is the primary
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biomarker, altered metabolism may also affect the levels of related sphingolipids like lyso-
dihydrosphingomyelin. Monitoring a panel of such biomarkers could provide a more

comprehensive understanding of the disease pathophysiology.
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Biochemical pathway of Lyso-dihydrosphingomyelin formation.

Experimental Protocol
This protocol is adapted from established methods for the analysis of lysosphingolipids from

dried blood spots.[2][3][4][6]

Materials and Reagents
Dried blood spot collection cards (e.g., Whatman 903)

Lyso-dihydrosphingomyelin (d18:0) analytical standard

Isotopically labeled internal standard (e.g., Lyso-sphingomyelin-d7, as a close structural

analog)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)
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Water (LC-MS grade)

Formic acid (LC-MS grade)

96-well microtiter plates

DBS puncher (3.2 mm)

Plate shaker

Centrifuge for microtiter plates

Sample Preparation: Extraction from Dried Blood Spots
Punching: Punch a 3.2 mm disc from the center of the dried blood spot into a well of a 96-

well microtiter plate.

Extraction Solution Preparation: Prepare an extraction solution of methanol:acetonitrile:water

(80:15:5, v/v/v) containing the internal standard at a suitable concentration (e.g., 50 ng/mL of

Lyso-sphingomyelin-d7).

Extraction: Add 100 µL of the extraction solution to each well containing a DBS punch.

Incubation and Shaking: Seal the plate and incubate at room temperature for 30 minutes

with constant shaking (e.g., 750 rpm).

Centrifugation: Centrifuge the plate at 3000 x g for 10 minutes to pellet the paper disc and

any precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate for LC-

MS/MS analysis.

Sample Preparation

DBS Punch Addition of Extraction Solvent
(MeOH:ACN:H2O with IS) Incubation & Shaking Centrifugation Supernatant Transfer LC-MS/MS Analysis
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Experimental workflow for Lyso-dihydrosphingomyelin extraction.

LC-MS/MS Analysis
LC System: UHPLC system

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Lyso-dihydrosphingomyelin from other

lysosphingolipids. For example:

0-1 min: 30% B

1-5 min: 30-95% B

5-6 min: 95% B

6-6.1 min: 95-30% B

6.1-8 min: 30% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Lyso-dihydrosphingomyelin (d18:0):
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Precursor ion (Q1): m/z 467.36 (corresponding to [M+H]⁺, with an exact mass of

466.353559)[7][8]

Product ion (Q3): m/z 184.07 (corresponding to the phosphocholine headgroup)

Internal Standard (Lyso-sphingomyelin-d7):

Precursor ion (Q1): m/z 472.4

Product ion (Q3): m/z 184.1

Data Presentation
Currently, there is a lack of established reference ranges for Lyso-dihydrosphingomyelin in

dried blood spots. However, for the closely related and clinically significant biomarker, lyso-

sphingomyelin, extensive data is available. The following table summarizes typical

concentrations of lyso-sphingomyelin in DBS for healthy controls and patients with Niemann-

Pick disease type B. Laboratories should establish their own reference ranges for Lyso-
dihydrosphingomyelin.

Analyte Population
Concentration
Range (nmol/L)

Mean
Concentration
(nmol/L)

Lyso-sphingomyelin Healthy Controls 28 - 114 60

Lyso-sphingomyelin
Niemann-Pick Type B

Patients
277 - 3356 897

Data adapted from a study on lyso-sphingomyelin in DBS.[9][10]

Conclusion
The presented protocol provides a robust and sensitive method for the quantification of Lyso-
dihydrosphingomyelin in dried blood spots. This methodology can be a valuable tool for

researchers and clinicians investigating the role of this and other lysosphingolipids in Niemann-

Pick disease and other related disorders. Further studies are warranted to establish the clinical

utility and reference ranges for Lyso-dihydrosphingomyelin in a larger population.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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